Cas no 106155-02-6 (2-Buten-1-ol, 2-methyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2E)-)

2-Buten-1-ol, 2-methyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2E)- structure
106155-02-6 structure
Product Name:2-Buten-1-ol, 2-methyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2E)-
CAS No:106155-02-6
MF:C13H22O
MW:194.313184261322
CID:1172747
PubChem ID:6438195
Update Time:2025-04-20

2-Buten-1-ol, 2-methyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol, 2-methyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-, (2E)-
    • 2-Methyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)but-2-en-1-ol
    • SCHEMBL232037
    • (e)-2-methyl-4-(2,2,3-trimethylcyclopent-3-enyl)but-2-en-1-ol
    • CHEMBL3729392
    • 106155-02-6
    • (2E)-2-Methyl-4-(2,2,3-trimethyl-3-cyclopenten-1-yl)-2-buten-1-ol
    • EINECS 248-907-2
    • sandelice
    • DTXSID601019410
    • Inchi: 1S/C13H22O/c1-10(9-14)5-7-12-8-6-11(2)13(12,3)4/h5-6,12,14H,7-9H2,1-4H3/b10-5+
    • InChI Key: MTVBNJVZZAQKRV-BJMVGYQFSA-N
    • SMILES: OC/C(/C)=C/CC1CC=C(C)C1(C)C

Computed Properties

  • Exact Mass: 194.167065321g/mol
  • Monoisotopic Mass: 194.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų
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